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Compound of Interest

Compound Name: Milbemycin A3 Oxime

Cat. No.: B15555661

Introduction

Milbemycin A3 oxime is a macrocyclic lactone and a key component of the broader veterinary
drug, milbemycin oxime.[1][2][3] While commercially available milbemycin oxime is typically a
mixture of milbemycin A3 oxime and milbemycin A4 oxime, the isolation and use of pure
Milbemycin A3 oxime as a pharmaceutical standard is crucial for accurate quantification,
impurity profiling, and stability testing of veterinary drug products.[1][2] These application notes
provide detailed protocols and data for researchers, scientists, and drug development
professionals utilizing Milbemycin A3 oxime as a reference standard.

Chemical Properties
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Property Value Reference
Chemical Formula C31H43NO7 [41516171
Molecular Weight 541.68 g/mol 416171
CAS Number 114177-14-9 [6][71[8]
Appearance WTidte to off-white crystalline ]

soli

Soluble in ethanol, methanol,
Solubility DMSO, and DMF. Sparingly [9][10]

soluble in aqueous buffers.

UV/Vis Maximum (Amax) ~245-246 nm [6]119]

Mechanism of Action

Milbemycin A3 oxime, like other milbemycins and avermectins, exerts its antiparasitic effect
by acting on the nervous system of invertebrates.[3] It potentiates glutamate-gated chloride ion
channels in parasite nerve and muscle cells, leading to hyperpolarization and subsequent
paralysis and death of the parasite.[3][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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